Cas no 122372-08-1 (2-Chloro-4-styryl-pyrimidine)

• Product Name: 2-Chloro-4-styryl-pyrimidine
• CAS No: 122372-08-1
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• CID: 5066315
• Update Time: 2023-08-25

2-Chloro-4-styryl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-styryl-pyrimidine
• (E)-2-chloro-6-styrylpyrimidine
• (E)-2-chloro-4-styrylpyrimidine
• 2-Chloro-4-styrylpyrimidine
• SB33680
• Pyrimidine, 2-chloro-4-(2-phenylethenyl)-

• Inchi： 1S/C12H9ClN2/c13-12-14-9-8-11(15-12)7-6-10-4-2-1-3-5-10/h1-9H/b7-6+
• InChI Key： NEKOKWFCEVJIFS-VOTSOKGWSA-N
• SMILES： ClC1=NC=CC(/C=C/C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8